Cas no 1251010-54-4 (rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo3,2-bpyridine-1-carboxylate, cis)

• Product Name: rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo3,2-bpyridine-1-carboxylate, cis
• CAS No: 1251010-54-4
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD18791943
• CID: 4564879
• PubChem ID: 121229315
• Update Time: 2025-05-30

rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo3,2-bpyridine-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3aR,7aR)-5-oxooctahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• cis-tert-Butyl 5-oxooctahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• Cis-Tert-Butyl-5-Oxooctahydro-1H-Pyrrolo[3,2-B]Pyridine-1-Carboxylate
• AM805683
• W19271
• Cis-tert-butyl (3aR,7aR)-5-oxo-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-b]pyridine-1-carboxylate
• rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo3,2-bpyridine-1-carboxylate, cis

• MDL： MFCD18791943
• Inchi： 1S/C12H20N2O3/c1-12(2,3)17-11(16)14-7-6-8-9(14)4-5-10(15)13-8/h8-9H,4-7H2,1-3H3,(H,13,15)/t8-,9-/m1/s1
• InChI Key： GBUYMNJLJVTOPZ-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]2[C@H]1CCC(N2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6

Additional information on rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo3,2-bpyridine-1-carboxylate, cis

Rac-Tert-Butyl (3aR,7aR)-5-Oxo-Octahydro-1H-Pyrrolo[3,2-B]Pyridine-1-Carboxylate, Cis: A Comprehensive Overview

The compound rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate, cis (CAS No. 1251010-54-4) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic structures, specifically a pyrrolopyridine derivative, which has garnered attention due to its unique properties and structural features.

Pyrrolopyridines are a class of heterocyclic compounds characterized by the fusion of a pyrrole and a pyridine ring. The presence of two nitrogen atoms in the structure contributes to its aromaticity and reactivity. In the case of rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate, cis, the molecule exhibits a bicyclic framework with an additional substituent at the 5-position (an oxo group) and a tert-butyl ester group at the 1-position. The stereochemistry of the compound is defined by the (3aR,7aR) configuration, which is crucial for its biological activity and selectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. Various methods have been explored in recent studies to optimize the synthesis of such complex structures. For instance, researchers have employed ring-closing metathesis and other transition-metal-catalyzed reactions to construct the bicyclic framework efficiently. The introduction of substituents such as the oxo group and tert-butyl ester is achieved through oxidation and esterification reactions, respectively.

One of the key areas where rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate has shown promise is in drug discovery. Its unique structure makes it an ideal candidate for targeting specific biological pathways or receptors. Recent studies have highlighted its potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes including neurotransmission and immune response.

In addition to its pharmacological applications, this compound has also been studied for its optical properties. The presence of conjugated double bonds in the pyrrolopyridine system allows for strong absorption in the visible region of the spectrum. This property makes it a potential candidate for use in optoelectronic devices or as a photosensitizer in photodynamic therapy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate. These studies have provided insights into its electronic structure and interaction patterns with biological targets. For example, density functional theory (DFT) calculations have been used to predict its binding affinity to specific protein targets, aiding in the design of more potent analogs.

The stereochemistry of this compound plays a pivotal role in its activity profile. The cis configuration at the 3a and 7a positions ensures proper alignment of functional groups for optimal interaction with biological targets. This highlights the importance of stereochemical control during synthesis to ensure therapeutic efficacy.

In conclusion, rac-tert-butyl (3aR,7aR)-5-oxo-octahydro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across chemistry and pharmacology. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be an area of active investigation.